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Compound of Interest

Compound Name: 2-(Methyilthio)benzoic acid

Cat. No.: B188887

An In-depth Technical Guide to the Safety and Handling of 2-(Methylthio)benzoic Acid

This guide provides comprehensive safety and handling information for 2-(Methylthio)benzoic
acid, intended for researchers, scientists, and professionals in drug development. It outlines
the substance's hazards, exposure controls, and emergency procedures to ensure safe
laboratory practices.

Substance Identification and Properties

2-(Methylthio)benzoic acid is a chemical compound used in laboratory research.[1] Its key
identifiers and physical properties are summarized below.

Property Value Citations
Chemical Name 2-(Methylsulfanyl)benzoic acid [1]

CAS Number 3724-10-5 [1112][3]
Molecular Formula C8H802S [11[4115]
Molecular Weight 168.21 g/mol [61[7]
Appearance Solid, white to yellow [2]

Melting Point 169-173 °C [6]
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Hazard Identification and Classification

2-(Methylthio)benzoic acid is classified as a hazardous chemical.[8] It is known to cause skin
and eye irritation and may cause respiratory irritation.[2][4][5]

GHS Hazard Statements:

o H315: Causes skin irritation.[2][5]

e H319: Causes serious eye irritation.[2][5]

o H335: May cause respiratory irritation.[1][4]
Signal Word: Warning[2][5]

Hazard Pictogram:

lwialt text

Toxicological Information

Limited quantitative toxicological data is available for 2-(Methylthio)benzoic acid. The
available data from animal studies are presented below. Exposure should be minimized as a
standard precautionary measure.[1]

Test Species Route Value Citations

LDLo (Lethal

Rat Intraperitoneal 2,500 mg/kg 2]
Dose Low)

LDLo (Lethal

Rat Intravenous 2,250 mg/kg [2]
Dose Low)

Note: Data for acute oral, dermal, and inhalation toxicity, as well as carcinogenicity,
mutagenicity, and reproductive toxicity, were not available in the consulted resources.[1][9]

Experimental Protocols
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Detailed experimental protocols for the toxicological studies cited in this guide are not provided
in the source safety data sheets. For methodologies, direct consultation of the primary
toxicological literature would be required.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Use only in a well-ventilated area, such as a chemical fume hood.[1][3][8]

Wear appropriate personal protective equipment (PPE).[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3][5]

Do not eat, drink, or smoke when using this product.[10]

Avoid the formation of dust and aerosols.[4][8]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4][5]
o Store locked up.[3][10]

o Store away from incompatible materials such as oxidizing agents.[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.[8]
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Required Personal Protective Equipment

2-(Methylthio)benzoic Acid Handling

Skin Protection

Eye and Face Protection Respiratory Protection

\ 4 \ 4

\ 4

Safety glasses with side shields
or chemical safety goggles

Lab coat or NIOSH/MSHA-approved respirator
protective clothing (if dust is generated)

Protective gloves

Click to download full resolution via product page
Caption: Required Personal Protective Equipment (PPE).

Emergency Procedures

Immediate and appropriate action is crucial in an emergency.

First Aid Measures

The following diagram outlines the initial steps to take in case of exposure. Always seek
medical attention if symptoms persist.[3][4]
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Exposure Occurs

|
s

Skin Contact Eye Contact

w

1. Remove to fresh air. 1. Take off contaminated clothing immediately. 1. Rinse cautiously with water for at least 15 minutes. 1. Clean mouth with water.
2. Keep comfortable for breathing. 2. Wash skin with plenty of soap and water 2. Remove contact lenses, if present and easy to do. 2. Drink lenty of water afterwérds
3. Give artificial respiration if not breathing. for at least 15 minutes. 3. Continue rinsing. . P :
~ Get Medical Advice / Attention -

if symptoms persist or irritation occurs

Click to download full resolution via product page
Caption: First aid procedures for exposure.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use extinguishing media suitable for the surrounding area. Dry
powder, foam, water spray, and carbon dioxide are acceptable.[1][2][5]

o Specific Hazards: The substance is non-combustible, but containers may burn.[1] It may emit
corrosive fumes in a fire.[1]
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o Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus and
full protective gear.[3][4][9]

Accidental Release Measures

In case of a spill, follow the workflow below to ensure safe containment and cleanup.
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Accidental Spill Occurs

Ensure Adequate Ventilation
& Evacuate Non-Essential Personnel

Wear Full PPE
(Gloves, Goggles, Respirator, Clothing)

Prevent Entry into Drains
and Water Courses

Containment & Cleanup

Use dry cleanup procedures
(Avoid generating dust)

l

Sweep or shovel into suitable,
closed containers for disposal

Dispose of waste at an

approved disposal plant

Click to download full resolution via product page

Caption: Workflow for handling accidental spills.
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Stability and Reactivity

o Reactivity: No specific reactivity hazards have been identified.[2]

Chemical Stability: The substance is stable under normal storage conditions.[2][4]

Hazardous Reactions: No hazardous reactions are expected under normal processing.[4]

Conditions to Avoid: No specific conditions to avoid are known.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
[3] Waste should be sent to an approved waste disposal plant.[4] Do not allow the material to
enter drains or water courses.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(Methylthio)benzoic acid safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188887#2-methylthio-benzoic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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